2-(Ethylsulfanyl)-5-nitrobenzonitrile
Cat. No. B8693156
Key on ui cas rn:
918810-26-1
M. Wt: 208.24 g/mol
InChI Key: FBAHGERYHGWACZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08044242B2
Procedure details
To 2-fluoro-5-nitrobenzonitrile (5.00 g, 30.1 mmol) in DMF (100 mL), triethylamine (9.30 mL, 66.7 mmol) was added and followed by ethanethiol (2.80 mL, 37.9 mmol). After stirring at rt for 1 h, the reaction mixture was poured into water (500 mL). The resulting precipitate was filtered and dried on high vacuum overnight to provide 5A (6.08 g, 97%).
Name
Yield
97%
Identifiers
|
REACTION_CXSMILES
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F[C:2]1[CH:9]=[CH:8][C:7]([N+:10]([O-:12])=[O:11])=[CH:6][C:3]=1[C:4]#[N:5].C(N(CC)CC)C.[CH2:20]([SH:22])[CH3:21].O>CN(C=O)C>[CH2:20]([S:22][C:2]1[CH:9]=[CH:8][C:7]([N+:10]([O-:12])=[O:11])=[CH:6][C:3]=1[C:4]#[N:5])[CH3:21]
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Inputs
Step One
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Name
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|
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Quantity
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5 g
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|
Type
|
reactant
|
|
Smiles
|
FC1=C(C#N)C=C(C=C1)[N+](=O)[O-]
|
|
Name
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|
|
Quantity
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9.3 mL
|
|
Type
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reactant
|
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Smiles
|
C(C)N(CC)CC
|
|
Name
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|
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Quantity
|
100 mL
|
|
Type
|
solvent
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Smiles
|
CN(C)C=O
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Step Two
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Name
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|
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Quantity
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2.8 mL
|
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Type
|
reactant
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|
Smiles
|
C(C)S
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Step Three
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Name
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|
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Quantity
|
500 mL
|
|
Type
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reactant
|
|
Smiles
|
O
|
Conditions
Temperature
|
Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
|
|
Details
|
After stirring at rt for 1 h
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Rate
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UNSPECIFIED
|
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RPM
|
0
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Other
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Conditions are dynamic
|
1
|
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Details
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See reaction.notes.procedure_details.
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Workups
FILTRATION
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Type
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FILTRATION
|
|
Details
|
The resulting precipitate was filtered
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
dried on high vacuum overnight
|
|
Duration
|
8 (± 8) h
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Outcomes
Product
Details
Reaction Time |
1 h |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
C(C)SC1=C(C#N)C=C(C=C1)[N+](=O)[O-]
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 6.08 g | |
| YIELD: PERCENTYIELD | 97% | |
| YIELD: CALCULATEDPERCENTYIELD | 97% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
